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Compound of Interest

Compound Name:
Cobalt(II) tetrafluoroborate

hexahydrate

Cat. No.: B102891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis, preparation,

and characterization of Cobalt(II) tetrafluoroborate hexahydrate (Co(BF₄)₂·6H₂O). This

document details experimental protocols, key physicochemical properties, safety information,

and its application as a precursor in the synthesis of advanced materials and potentially

bioactive complexes.

Physicochemical Properties
Cobalt(II) tetrafluoroborate hexahydrate is a red crystalline powder or red-orange to brown

crystalline solid.[1][2] It is characterized by its solubility in water and other polar solvents.[3]

The fundamental properties of this compound are summarized in the table below.
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Property Value Reference

Chemical Formula Co(BF₄)₂·6H₂O [3]

Molecular Weight 340.63 g/mol [3][4]

CAS Number 15684-35-2 [1][3]

Appearance
Red crystalline powder or red-

orange to brown crystals
[1][2]

Melting Point 70-80 °C [1]

Purity (Commercial Grades) ≥96% to 99.999% [2]

Solubility Soluble in water [5]

Experimental Protocols for Synthesis
The most common and efficient laboratory-scale synthesis of Cobalt(II) tetrafluoroborate
hexahydrate involves the direct neutralization of a cobalt(II) salt, such as cobalt(II) carbonate

or cobalt(II) hydroxide, with tetrafluoroboric acid.

Synthesis from Cobalt(II) Carbonate
This method relies on the reaction of cobalt(II) carbonate with a stoichiometric excess of

tetrafluoroboric acid, followed by crystallization.

Reaction: CoCO₃ + 2HBF₄ + 5H₂O → Co(BF₄)₂·6H₂O + CO₂

Methodology:

Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of

cobalt(II) carbonate to a solution of tetrafluoroboric acid (HBF₄). A 1:2 molar ratio of cobalt(II)

carbonate to tetrafluoroboric acid is typically used to ensure complete neutralization of the

acid.

Temperature Control: Maintain the reaction temperature in a controlled range of 25–40°C.

This prevents the decomposition of the tetrafluoroboric acid while allowing the reaction to

proceed. The evolution of carbon dioxide gas indicates the progress of the reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/35501
https://www.chemimpex.com/products/35501
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt_II_-tetrafluoroborate-hexahydrate
https://www.lookchem.com/casno15684-35-2.html
https://www.chemimpex.com/products/35501
https://www.lookchem.com/casno15684-35-2.html
https://www.americanelements.com/cobalt-tetrafluoroborate-hexahydrate-15684-35-2
https://www.lookchem.com/casno15684-35-2.html
https://www.americanelements.com/cobalt-tetrafluoroborate-hexahydrate-15684-35-2
https://cymitquimica.com/cas/15684-35-2/
https://www.benchchem.com/product/b102891?utm_src=pdf-body
https://www.benchchem.com/product/b102891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Filtration: Once the evolution of CO₂ ceases, filter the resulting solution to remove any

unreacted starting materials.

Crystallization: Concentrate the filtrate under reduced pressure. Cool the concentrated

solution to induce the crystallization of pink to violet crystals of Cobalt(II) tetrafluoroborate
hexahydrate.

Drying: The crystals can then be separated and dried.

With controlled evaporation, this dissolution method can achieve yields exceeding 95%.

Alternative Synthesis from Cobalt(II) Hydroxide
A similar neutralization reaction can be performed using cobalt(II) hydroxide, which offers the

advantage of having water as the only byproduct, simplifying the purification process.

Reaction: Co(OH)₂ + 2HBF₄ + 4H₂O → Co(BF₄)₂·6H₂O

The experimental procedure is analogous to the one described for cobalt(II) carbonate,

involving the controlled addition of the cobalt salt to the acid, followed by filtration and

crystallization.

Characterization and Quality Control
To ensure the purity and identity of the synthesized Cobalt(II) tetrafluoroborate hexahydrate,

several analytical techniques are employed. The following table summarizes key

characterization data.

Analysis Technique Expected Result

Elemental Analysis (ICP-MS) Cobalt content: ~17.0–17.6% by mass

Thermogravimetric Analysis (TGA)

Mass loss of ~31.6% between 100–150°C,

corresponding to the loss of six water

molecules.

Infrared (IR) Spectroscopy
B-F stretching vibrations appearing at

approximately 1080 cm⁻¹ and 530 cm⁻¹.
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In the solid state, the crystal structure of Cobalt(II) tetrafluoroborate hexahydrate consists of

a central cobalt(II) ion octahedrally coordinated by six water molecules, forming the complex

cation [Co(H₂O)₆]²⁺. The tetrafluoroborate ions (BF₄⁻) act as counter-ions.

Role in the Synthesis of Bioactive Complexes
Cobalt(II) tetrafluoroborate hexahydrate is a valuable precursor for the synthesis of a wide

range of cobalt(II) complexes. The tetrafluoroborate anion is weakly coordinating, meaning it is

easily displaced by other ligands. This property makes the cobalt(II) ion readily available to

form new coordination compounds with potentially enhanced biological activity. For instance, it

is used as a starting material for homometallic, trinuclear heteroscorpionate complexes, which

are studied for their electronic and magnetic properties.[1] The development of cobalt

complexes with bioactive ligands is an active area of research aimed at creating more effective

therapeutic agents.

The general workflow for utilizing Cobalt(II) tetrafluorobrate hexahydrate as a precursor is

depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b102891?utm_src=pdf-body
https://www.benchchem.com/product/b102891?utm_src=pdf-body
https://www.lookchem.com/casno15684-35-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis of Bioactive Cobalt Complexes

Co(BF₄)₂·6H₂O
(Precursor)

Reaction in Anhydrous Solvent
(e.g., Methanol)

Bioactive Ligand(s)

Formation of
Bioactive Cobalt Complex

Purification and
Characterization

Biological Activity
Screening

Click to download full resolution via product page

Caption: General workflow for the synthesis of bioactive cobalt complexes.

Safety and Handling
Cobalt(II) tetrafluoroborate hexahydrate is a hazardous substance and should be handled

with appropriate safety precautions in a well-ventilated area.
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Hazard Information Description

Hazard Codes C (Corrosive)

Hazard Statements

H302: Harmful if swallowed.H312: Harmful in

contact with skin.H314: Causes severe skin

burns and eye damage.H332: Harmful if

inhaled.

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapours/spray.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P301 + P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.P303 + P361

+ P353: IF ON SKIN (or hair): Remove/Take off

immediately all contaminated clothing. Rinse

skin with water/shower.P305 + P351 + P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Personal Protective Equipment
Eyeshields, faceshields, gloves, and an

appropriate respirator are recommended.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

The following diagram illustrates the logical relationship of the hazards associated with

Cobalt(II) tetrafluoroborate hexahydrate.
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Hazard Relationships of Co(BF₄)₂·6H₂O

Co(BF₄)₂·6H₂O

Corrosive Harmful if Swallowed Harmful in Contact with Skin Harmful if Inhaled

Causes Severe Skin Burns
and Eye Damage
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Caption: Hazard relationships for Cobalt(II) tetrafluoroborate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b102891#synthesis-and-preparation-of-
cobalt-ii-tetrafluoroborate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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